Cas no 6037-73-6 (N-Benzylindoline)

• Product Name: N-Benzylindoline
• CAS No: 6037-73-6
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• CID: 1623212
• PubChem ID: 10805096
• Update Time: 2025-06-27

N-Benzylindoline Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-1-(phenylmethyl)-
• 1-benzylindoline
• 6037-73-6
• N-benzyl indoline
• DB-005674
• DTXSID70445202
• 2,3-Dihydro-1-(phenylmethyl)-1H-indole;1-Benzyl-2,3-dihydro-1H-indole;1-Benzyl-2,3-dihydroindole;1-Benzylindoline
• 1-benzyl-2,3-dihydroindole
• SB65570
• EN300-53251
• N-benzylindoline
• AKOS016013394
• G35515
• CCG-281784
• SCHEMBL29558
• SBWJGPICKZXXOG-UHFFFAOYSA-N
• 1-BENZYL-2,3-DIHYDRO-1H-INDOLE
• 61589-14-8
• N-Benzylindoline

• MDL： MFCD12913229
• Inchi： 1S/C15H15N/c1-2-6-13(7-3-1)12-16-11-10-14-8-4-5-9-15(14)16/h1-9H,10-12H2
• InChI Key： SBWJGPICKZXXOG-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 209.12055
• Monoisotopic Mass: 209.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-Benzylindoline

Professional Introduction to N-Benzylindoline (CAS No: 6037-73-6)

N-Benzylindoline, a compound with the chemical formula C₁₉H₁₇N and a CAS number of 6037-73-6, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of bioactive molecules and as a key intermediate in the preparation of complex pharmaceutical agents.

The structure of N-Benzylindoline consists of an indoline core substituted with a benzyl group at the nitrogen position. This unique configuration imparts distinct chemical properties that make it a valuable building block in organic synthesis. The indoline moiety, characterized by its fused benzene and pyrrole rings, is known for its stability and reactivity, which are highly beneficial in medicinal chemistry. The benzyl group, on the other hand, enhances solubility and metabolic stability, making N-Benzylindoline an attractive candidate for further functionalization.

In recent years, N-Benzylindoline has been extensively studied for its potential in various therapeutic areas. One of the most promising applications is in the development of anti-inflammatory agents. Researchers have discovered that derivatives of N-Benzylindoline exhibit significant inhibitory effects on inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have opened up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, N-Benzylindoline has shown considerable promise in the realm of anticancer research. Studies have demonstrated that certain analogs of this compound can selectively inhibit the growth of cancer cells by interfering with critical signaling pathways involved in cell proliferation and survival. For instance, researchers have identified that N-Benzylindoline derivatives can induce apoptosis in breast cancer cells by activating caspase-dependent pathways. This mechanism highlights the compound's potential as a chemotherapeutic agent.

The pharmacological activity of N-Benzylindoline is further enhanced by its ability to cross the blood-brain barrier, making it an excellent candidate for treating central nervous system (CNS) disorders. Recent investigations have explored its role in alleviating symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's interaction with neurotransmitter receptors and its ability to modulate oxidative stress levels have been particularly noteworthy in these studies.

From a synthetic chemistry perspective, N-Benzylindoline serves as a versatile intermediate in the preparation of more complex molecules. Its indoline core can be further functionalized through various chemical reactions, including alkylation, acylation, and sulfonylation, to produce a wide range of bioactive compounds. This flexibility has made it a favorite among medicinal chemists seeking to develop novel drug candidates.

The industrial production of N-Benzylindoline is also noteworthy. Advances in synthetic methodologies have enabled the efficient large-scale synthesis of this compound, making it more accessible for research and commercial applications. Continuous flow chemistry techniques have been particularly instrumental in improving yield and purity while reducing production costs.

In conclusion, N-Benzylindoline (CAS No: 6037-73-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and diverse biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and synthetic strategies, the importance of N-Benzylindoline is likely to grow even further.